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Compound Name: hydroxypropyl)piperidine-1-

carboxylate

Cat. No.: B120554

\ J

CAS Number: 156185-63-6
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Tert-butyl 4-(3-
hydroxypropyl)piperidine-1-carboxylate, a versatile building block in medicinal chemistry
and drug discovery. This document details its chemical and physical properties, outlines
plausible synthetic routes with detailed experimental protocols, and explores its applications,
particularly as a linker in the burgeoning field of targeted protein degradation.

Core Chemical and Physical Properties

Tert-butyl 4-(3-hydroxypropyl)piperidine-1-carboxylate, also known as N-Boc-4-
piperidinepropanol, is a piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting
group on the nitrogen atom and a 3-hydroxypropyl substituent at the 4-position.[1] This
bifunctional nature makes it a valuable intermediate in the synthesis of more complex
molecules. The Boc group provides a stable, yet easily removable, protection for the piperidine
nitrogen, allowing for selective reactions at the hydroxyl group.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 156185-63-6 Internal
Molecular Formula C13H25N03 [1]
Molecular Weight 243.34 g/mol [2]
Colorless to pale yellow liquid
Appearance , [1]
or solid

Soluble in organic solvents like
Solubility ethanol and dichloromethane; [1]

limited solubility in water.

Topological Polar Surface Area

49.77 A2 [2]
(TPSA)

Bioavailability Score 0.55 [2]

Synthesis and Experimental Protocols

While a specific, detailed, peer-reviewed synthesis protocol for Tert-butyl 4-(3-
hydroxypropyl)piperidine-1-carboxylate is not readily available in the searched literature, a
highly plausible and efficient synthetic route involves the reduction of a corresponding
carboxylic acid or ester derivative. A common and powerful reducing agent for such
transformations is Lithium Aluminum Hydride (LiAlIH4).[3][4][5][6]

Plausible Synthetic Pathway

A likely synthetic route starts from commercially available precursors and involves the formation
of 3-(1-(tert-butoxycarbonyl)piperidin-4-yl)propanoic acid, followed by its reduction to the target
alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120554+#tert-butyl-4-3-hydroxypropyl-piperidine-1-
carboxylate-cas-number-156185-63-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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